(3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine

• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-3,5-dimethoxyaniline
• InChI: InChI=1S/C15H15F2NO2/c1-19-12-6-11(7-13(8-12)20-2)18-9-10-3-4-14(16)15(17)5-10/h3-8,18H,9H2,1-2H3
• InChI Key: WTTVOOZZJMYGLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NCC2=CC(=C(C=C2)F)F)OC
• Molecular Formula: C15H15F2NO2
• Molecular Weight: 279.28 g/mol

Description

(3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine, also known as DF-MDBA, is a psychoactive compound that belongs to the class of phenethylamines. This compound has gained attention in recent years due to its potential use in scientific research and its unique mechanism of action. In

Mechanism of Action

The exact mechanism of action of (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This means that it can activate the receptor to some extent, but not as strongly as a full agonist. (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine may also act as an antagonist at other serotonin and dopamine receptors, which could contribute to its overall effects.
Biochemical and Physiological Effects:
(3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine has been found to produce a range of effects in animal studies, including changes in locomotor activity, body temperature, and heart rate. It has also been shown to alter the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These effects may contribute to the psychoactive properties of (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine, which include altered perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

(3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine has some advantages for use in lab experiments, such as its high affinity for the 5-HT2A receptor and its ability to produce a range of effects in animal models. However, there are also some limitations to its use, including the lack of information on its long-term effects and potential toxicity. More research is needed to fully understand the risks and benefits of using (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine in scientific research.

Future Directions

There are several potential future directions for research on (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine. One area of interest is its potential use in the treatment of mood disorders such as depression and anxiety. (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine may also have applications in the study of the neurobiology of perception and cognition. Further research is needed to fully understand the mechanism of action and potential therapeutic uses of (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine.

Synthesis Methods

The synthesis of (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine involves the reaction of 3,4-difluorobenzyl chloride with 3,5-dimethoxyaniline in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine.

Scientific Research Applications

(3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. (3,4-difluorobenzyl)(3,5-dimethoxyphenyl)amine has also been found to have some affinity for other serotonin receptors, as well as dopamine receptors.